(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione

• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-(thiophen-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C17H10ClN3O2S2/c18-12-6-2-1-4-10(12)8-13-15(22)19-17-21(20-13)16(23)14(25-17)9-11-5-3-7-24-11/h1-7,9H,8H2/b14-9-
• InChI Key: QWMLQZNEWJXSFW-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)C(=CC4=CC=CS4)SC3=NC2=O)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)CC2=NN3C(=O)/C(=C/C4=CC=CS4)/SC3=NC2=O)Cl
• Molecular Formula: C17H10ClN3O2S2
• Molecular Weight: 387.9 g/mol

Description

(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione is a useful research compound. Its molecular formula is C17H10ClN3O2S2 and its molecular weight is 387.86. The purity is usually 95%.
BenchChem offers high-quality (Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Derivative Formation

• Cascade Synthesis : A derivative, through a process involving aldol condensation and intramolecular ring-opening/closing, demonstrates a synthetic pathway to complex triazine derivatives (Kravchenko et al., 2014).
• Fused Triazine Derivatives : New fused triazine derivatives based on 6-methyl-3-thioxo-1,2,4-triazin-5-one have been synthesized, characterized, and evaluated for cytotoxic activities against human cancer cell lines, showcasing the potential for developing novel anticancer agents (Abd El-All et al., 2016).
• Antimicrobial Activities : The synthesis and evaluation of halogen-containing arylidene thiazolo triazinediones have revealed compounds with significant antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Karthikeyan et al., 2009).

Physicochemical Properties and Biological Evaluation

• Solubility and Partitioning : A novel antifungal compound from the triazole class has been synthesized, with its solubility thermodynamics and partitioning processes in biologically relevant solvents analyzed, providing insights into its pharmacokinetic properties (Volkova et al., 2020).
• Dipeptidyl Peptidase-4 Inhibitors : A series of 1,3,5-triazine-thiazolidine-2,4-diones has been synthesized, showing significant inhibition of dipeptidyl peptidase-4 and displaying antibacterial activity. This dual functionality suggests their potential use in treating type 2 diabetes while also addressing bacterial infections (Srivastava et al., 2015).